Cas no 134541-05-2 (5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 134541-05-2
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 900214
• PubChem ID: 24883356
• Update Time: 2025-04-19

5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-isopropylisoxazole-4-carboxylic acid
• 5-ISOPROPYL-ISOXAZOLE-4-CARBOXYLIC ACID
• 5-propan-2-yl-1,2-oxazole-4-carboxylic acid
• 5-Isopropyl-4-isoxazolecarboxylic acid
• 5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid
• 5-Isopropylisoxazole-4-carboxylic acid, 97%
• SY121073
• AS-82168
• DA-11917
• F8885-0148
• ICXLYLUGOXIJDS-UHFFFAOYSA-N
• AKOS009423789
• EN300-366070
• MFCD06798130
• SCHEMBL1026118
• Z406694028
• 5-ISOPROPYLISOXAZOLE-4-CARBOXYLICACID
• 134541-05-2
• DTXSID10564027
• E85892
• J-006556

• MDL： MFCD06798130
• Inchi： 1S/C7H9NO3/c1-4(2)6-5(7(9)10)3-8-11-6/h3-4H,1-2H3,(H,9,10)
• InChI Key： ICXLYLUGOXIJDS-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C(C)C

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.212
• Melting Point: 78-82 °C (lit.)
• Boiling Point: 291.958°C at 760 mmHg
• Flash Point: 130.372°C
• Refractive Index: 1.502
• PSA: 63.33000
• LogP: 1.49620

5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3